Cas no 1806269-65-7 (Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate
• CAS No: 1806269-65-7
• MF: C₁₀H₅F₃INO₂
• MW: 355.05188536644
• CID: 4951755
• Update Time: 2025-06-08

Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F3INO2/c1-17-9(16)6-2-5(14)3-8(7(6)4-15)10(11,12)13/h2-3H,1H3
• InChI Key： FZMFZWZHAZSLRT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C(C#N)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate

Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate (CAS No. 1806269-65-7): A Comprehensive Overview

Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate, identified by the CAS number 1806269-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural features, including a cyano group, an iodine substituent, and a trifluoromethyl moiety, presents a versatile platform for the development of novel bioactive molecules.

The trifluoromethyl group, in particular, is a key structural element that enhances the metabolic stability and lipophilicity of molecules, making it highly valuable in drug design. The presence of the cyano group contributes to the electrophilic nature of the compound, facilitating further functionalization through nucleophilic substitution reactions. The iodo substituent at the 5-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex heterocyclic structures.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate has emerged as a promising intermediate in this endeavor. Its structural motifs are reminiscent of several bioactive scaffolds that have shown promise in clinical trials and preclinical studies. For instance, benzoate derivatives have been extensively studied for their potential applications in treating neurological disorders, inflammation, and infectious diseases.

The compound's ability to undergo facile functionalization makes it an attractive candidate for library synthesis and high-throughput screening (HTS) campaigns. Researchers have leveraged its reactivity to generate libraries of analogs with varying substituents to identify lead compounds with desired pharmacological properties. The trifluoromethyl group, in particular, has been shown to modulate the binding affinity and selectivity of drug candidates, thereby enhancing their therapeutic index.

Recent advances in computational chemistry have further accelerated the development of novel derivatives of Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate. Molecular modeling studies have revealed insights into how different substituents can influence the compound's binding interactions with biological targets. These insights have guided the design of more potent and selective inhibitors for various disease-related proteins. For example, virtual screening techniques have been used to identify derivatives with enhanced activity against enzymes involved in cancer metabolism.

The role of Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate extends beyond mere intermediates in drug synthesis. It has also found applications in materials science and agrochemicals. The unique electronic properties conferred by the trifluoromethyl group make it a valuable component in organic semiconductors and liquid crystals. Additionally, its structural framework has inspired the development of novel pesticides with improved environmental profiles.

In conclusion, Methyl 2-cyano-5-iodo-3-(trifluoromethyl)benzoate (CAS No. 1806269-65-7) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features enable diverse synthetic pathways, making it a cornerstone in the development of new therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical innovation.